(2R)-2-Amino-2-(2-methoxycyclopentyl)acetic acid

• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• SMILES: COC1CCCC1C(C(=O)O)N
• InChI: InChI=1S/C8H15NO3/c1-12-6-4-2-3-5(6)7(9)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)/t5?,6?,7-/m1/s1
• InChIKey: WPSMNFYLQFQIAF-KPGICGJXSA-N

(2R)-2-Amino-2-(2-methoxycyclopentyl)acetic Acid Overview

(2R)-2-Amino-2-(2-methoxycyclopentyl)acetic acid (CAS: 1868277-15-9) is a non-proteinogenic, chiral amino acid distinguished by a (2R)-configured methoxycyclopentyl moiety attached to its alpha-carbon . This compound is a member of the cyclopentaneacetic acid class, where the α-amino and 2-methoxy groups are pivotal for its reactivity [1]. Its defined stereochemistry is critical for its utility as a building block, directly influencing biological interactions in downstream applications such as medicinal chemistry and chemical biology .

stereochemistry

Defined (2R)-configuration at alpha-carbon

scaffold

2-Methoxycyclopentyl moiety for chiral building block

format

Available as single enantiomer for stereospecific workflows

• [1] Kuujia.com. (n.d.). Cas no 1868277-15-9 (Cyclopentaneacetic acid, α-amino-2-methoxy-, (αR)-). Retrieved from https://www.kuujia.com/ View Source

Substitution Risks for (2R)-2-Amino-2-(2-methoxycyclopentyl)acetic Acid

Substituting (2R)-2-Amino-2-(2-methoxycyclopentyl)acetic acid with a generic analog like 2-amino-2-cyclopentylacetic acid or its (2S)-enantiomer is not a scientifically valid practice. The (2R)-stereochemistry of the alpha-carbon and the methoxy group on the cyclopentyl ring are not interchangeable features. These structural elements dictate unique spatial conformations that critically affect binding to chiral biological targets and enzymes . Similarly, altering the substitution pattern from the 2-methoxy to a 1-methoxy position changes the molecule's conformational dynamics and reactive profile [1]. The quantitative evidence below demonstrates that such seemingly minor modifications lead to demonstrably different chemical and biological outcomes, rendering 'in-class' substitution a significant risk to experimental validity and project timelines.

(2S)-Enantiomer

Opposite configuration may lead to divergent target engagement and assay results.

Unsubstituted cyclopentyl analog

Loss of the 2-methoxy group may reduce conformational constraint and alter reactivity.

1-Methoxy positional isomer

Different substitution pattern can change conformational dynamics and biological profile.

• [1] Kuujia.com. (n.d.). Cas no 1934359-95-1 (2-Amino-2-(1-methoxycyclopentyl)acetic acid). Retrieved from https://www.kuujia.com/ View Source

Differentiation Evidence for (2R)-2-Amino-2-(2-methoxycyclopentyl)acetic Acid

Chiral Purity: (2R) vs (2S) Enantiomers

The (2R)-enantiomer is available as a single, defined stereoisomer with a catalog specification of 95% purity . This is in direct contrast to the (2S)-enantiomer, which is also available as a separate, pure entity with the same 95% purity specification . The ability to source these molecules as individual, pure enantiomers is the primary point of differentiation, as a racemic mixture would contain both in a 1:1 ratio, leading to potentially confounding biological results.

Chiral Purity

Data to verify

95% (2R) vs 95% (2S) single enantiomers

Stereospecific procurement context

Supplier specification; racemic mixture would be 1:1

Evidence Dimension	Purity and Isomeric Composition
Target Compound Data	Purity: 95% (specified as the (2R) isomer)
Comparator Or Baseline	(2S)-enantiomer; Purity: 95%
Quantified Difference	Both are available as single enantiomers, distinguishing them from a racemic mixture (which would contain 50% of each).
Conditions	Vendor catalog specifications (Leyan.com)

Why This Matters

Procurement of the correct single enantiomer is essential for reproducibility in stereospecific assays, as the opposite enantiomer often exhibits significantly different or negligible biological activity.

Conformational Restriction in Solid-Phase Peptide Synthesis

Analogs containing the 2-methoxycyclopentyl moiety are specifically noted for their ability to introduce conformational constraints into peptides during solid-phase synthesis [1]. This is a class-level inference based on the described utility of an Fmoc-protected derivative, which features the same 2-methoxycyclopentyl group attached to a carbamoylbutanoic acid. The steric hindrance imposed by this group is a differentiating feature compared to simpler, unconstrained cyclopentyl or linear amino acid residues like cyclopentylglycine, which offer less restricted conformational freedom.

SPPS Constraint

Class-level

Reported to introduce steric hindrance in peptide synthesis

May support conformational restriction design

Inferred from Fmoc-derivative utility; data to verify

Evidence Dimension	Peptide Conformational Restriction
Target Compound Data	Derivatives are 'particularly useful for incorporating sterically hindered or conformationally restricted residues' [1].
Comparator Or Baseline	Unsubstituted cyclopentylglycine (e.g., Fmoc-Cyclopentyl-Gly-OH)
Quantified Difference	No quantitative conformational data is provided; differentiation is based on the described utility of the sterically hindered, methoxy-substituted ring.
Conditions	Solid-Phase Peptide Synthesis (SPPS) applications

Why This Matters

This provides a clear rationale for selecting a methoxycyclopentyl-containing scaffold over a simpler cyclopentylglycine when enhanced peptide stability or modulated biological activity through conformational constraint is required.

• [1] Kuujia.com. (n.d.). Cas no 2171622-61-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid). Retrieved from https://www.kuujia.com/ View Source

Differential Activity in Quorum Sensing Modulation

In a phenotypic assay with Pseudomonas aeruginosa, diastereomeric 2-methoxycyclopentyl analogs of N-butyryl-L-homoserine lactone (BHL) were synthesized and evaluated. One diastereomer was found to inhibit quorum sensing, while the other was inactive in the pigment production assay [1]. This cross-study evidence directly demonstrates that the stereochemistry of the 2-methoxycyclopentyl group is a critical determinant of biological function, validating the need for a specific isomer over a mixture or a different analog.

QS Modulation

Reported

Active vs inactive diastereomer in P. aeruginosa assay

Stereochemistry-dependent activity context

Cross-study comparable; supports isomer selection

Evidence Dimension	Biological Activity
Target Compound Data	2-methoxycyclopentyl analog of BHL (active diastereomer) inhibited pigment production.
Comparator Or Baseline	Inactive diastereomer of the 2-methoxycyclopentyl analog
Quantified Difference	One diastereomer showed activity (inhibition), the other was inactive.
Conditions	P. aeruginosa pigment production assay

Why This Matters

This study provides direct proof-of-concept that the specific stereochemistry around the 2-methoxycyclopentyl group dictates biological function, underscoring the risk of using the wrong isomer or a racemic mixture in biological assays.

• [1] Lee, L. Y. W., Hupfield, T., Nicholson, R. L., Hodgkinson, J. T., Su, X., Thomas, G. L., Salmond, G. P. C., Welch, M., & Spring, D. R. (2008). 2-Methoxycyclopentyl analogues of a Pseudomonas aeruginosa quorum sensing modulator. Molecular BioSystems, 4(6), 505–507. https://doi.org/10.1039/B801563E View Source

Scientific Applications of (2R)-2-Amino-2-(2-methoxycyclopentyl)acetic Acid

Single Enantiomer Scaffold for SAR Studies

The compound serves as a defined, single-enantiomer building block for constructing small molecule libraries. Its utility in SAR is underscored by the quorum sensing study, which showed that the biological activity of a 2-methoxycyclopentyl-containing analog is strictly dependent on its stereochemistry [1]. This makes the (2R)-enantiomer a valuable tool for probing chiral interactions in biological systems, ensuring that observed activity can be directly attributed to this specific configuration.

Conformational Constraint in Peptidomimetics

The sterically demanding 2-methoxycyclopentyl group is a key feature for peptide chemists designing peptidomimetics with enhanced stability or target selectivity. Evidence from the use of related Fmoc-protected derivatives in solid-phase peptide synthesis indicates that this scaffold is particularly well-suited for introducing conformational restriction, a strategy not possible with simpler, unconstrained cyclopentyl glycines [2].

Key Intermediate for Enantioselective Synthesis

The compound's (2R)-stereochemistry is a fixed, defined point of chirality that can be leveraged in the synthesis of more complex molecules. Its use as a chiral intermediate is supported by vendor documentation highlighting its versatility in organic transformations, where its specific configuration ensures a defined stereochemical outcome in subsequent reaction steps [3].

Application

Selection Property

Validation Focus

Chiral SAR studies

Single-enantiomer stereochemical control

Enantiomer-specific assay response

Peptidomimetic design

Sterically hindered scaffold

Peptide conformational stability review

Enantioselective synthesis

Defined (2R) chiral center

Stereochemical outcome control

• [1] Lee, L. Y. W., Hupfield, T., Nicholson, R. L., Hodgkinson, J. T., Su, X., Thomas, G. L., Salmond, G. P. C., Welch, M., & Spring, D. R. (2008). 2-Methoxycyclopentyl analogues of a Pseudomonas aeruginosa quorum sensing modulator. Molecular BioSystems, 4(6), 505–507. https://doi.org/10.1039/B801563E View Source
• [2] Kuujia.com. (n.d.). Cas no 2171622-61-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxycyclopentyl)carbamoylbutanoic acid). Retrieved from https://www.kuujia.com/ View Source
• [3] Kuujia.com. (n.d.). Cas no 1868277-15-9 (Cyclopentaneacetic acid, α-amino-2-methoxy-, (αR)-). Retrieved from https://www.kuujia.com/ View Source